molecular formula C7H14N4 B567147 1-tert-butyl-1H-pyrazole-3,5-diamine CAS No. 1248686-50-1

1-tert-butyl-1H-pyrazole-3,5-diamine

Cat. No.: B567147
CAS No.: 1248686-50-1
M. Wt: 154.217
InChI Key: DAJMAXVJKSEDDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-tert-Butyl-1H-pyrazole-3,5-diamine (CAS 1248686-50-1) is a high-purity diaminopyrazole derivative supplied with a specification of 97% . Its molecular formula is C7H14N4 . This compound serves as a valuable synthetic intermediate and building block in organic and medicinal chemistry research. The tert-butyl group on the pyrazole nitrogen acts as a protective group, which can be utilized in multi-step synthetic pathways to control regioselectivity and can be removed under acidic conditions to reveal the parent NH-pyrazole . This makes it a versatile precursor for constructing more complex molecules, particularly in developing ligands for coordination chemistry and exploring new pharmacologically active compounds . Pyrazole derivatives are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, making this diamine a compound of significant interest in drug discovery programs . This product is intended for research and development purposes only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Properties

CAS No.

1248686-50-1

Molecular Formula

C7H14N4

Molecular Weight

154.217

IUPAC Name

1-tert-butylpyrazole-3,5-diamine

InChI

InChI=1S/C7H14N4/c1-7(2,3)11-6(9)4-5(8)10-11/h4H,9H2,1-3H3,(H2,8,10)

InChI Key

DAJMAXVJKSEDDZ-UHFFFAOYSA-N

SMILES

CC(C)(C)N1C(=CC(=N1)N)N

Origin of Product

United States

Scientific Research Applications

Antitubercular Activity

Recent studies have highlighted the anti-tubercular properties of derivatives of 1-tert-butyl-1H-pyrazole-3,5-diamine. Compounds synthesized from this base structure have shown significant activity against Mycobacterium tuberculosis, particularly in drug-resistant strains.

  • In Vitro Studies : Compounds derived from 1-tert-butyl-1H-pyrazole-3,5-diamine demonstrated potent activity against M. tuberculosis H37Rv strains. For instance, certain derivatives showed minimum inhibitory concentrations (MIC) comparable to standard anti-tubercular drugs like rifampicin and isoniazid .

Anticancer Properties

1-tert-butyl-1H-pyrazole-3,5-diamine also exhibits potential as an anticancer agent. It acts as an inhibitor of tryptophan 2,3-dioxygenase, an enzyme involved in the immunosuppressive environment of tumors.

  • Mechanism of Action : By inhibiting this enzyme, the compound may help restore antitumor immune responses in various cancers .

Pharmacological Studies

Pharmacological evaluations indicate that derivatives of 1-tert-butyl-1H-pyrazole-3,5-diamine can modulate various biological pathways:

  • Anti-inflammatory Effects : Some studies suggest that these compounds can reduce inflammation markers in vitro, indicating potential use in inflammatory diseases.
  • Antimicrobial Activity : Beyond tuberculosis, derivatives have shown activity against various bacterial strains, suggesting a broad-spectrum antimicrobial potential.

Case Study 1: Anti-TB Activity

A series of novel pyrazole derivatives were synthesized and tested for anti-tubercular activity. Among these, compounds with specific substitutions on the pyrazole ring exhibited MIC values significantly lower than those of traditional treatments .

Case Study 2: Cancer Therapeutics

In a study focusing on cancer treatment, researchers developed a series of compounds based on 1-tert-butyl-1H-pyrazole-3,5-diamine that effectively inhibited tumor growth in preclinical models. These compounds were evaluated for their ability to restore immune function against tumors by targeting metabolic pathways disrupted by cancer cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physico-Chemical Comparisons

The following table compares 1-tert-butyl-1H-pyrazole-3,5-diamine with structurally related pyrazole and triazole derivatives:

Compound Name Molecular Formula Molar Mass (g/mol) Substituents Boiling Point (°C) Melting Point (°C) Key Features
1-tert-butyl-1H-pyrazole-3,5-diamine C₇H₁₄N₄ 154.21 1-t-Bu, 3-NH₂, 5-NH₂ 330.7 ± 22.0 N/A High steric hindrance, biochemical applications
3-tert-butyl-1-(naphthalen-1-yl)-1H-pyrazol-5-amine (25o) C₁₇H₁₉N₃ 265.35 3-t-Bu, 1-naphthyl, 5-NH₂ N/A N/A 82% synthesis yield; aromatic naphthyl group enhances π-π interactions
1-cyclopentyl-1H-pyrazole-3,5-diamine C₈H₁₄N₄ 166.23 1-cyclopentyl, 3-NH₂, 5-NH₂ N/A N/A Cyclic aliphatic substituent improves solubility
1H-1,2,4-Triazole-3,5-diamine C₂H₄N₄ 84.08 Triazole core, 3-NH₂, 5-NH₂ 473.7 ± 28.0 202–205 (lit.) Higher thermal stability; triazole ring increases polarity

Functional Group Impact on Properties

  • Aromatic vs. Aliphatic Substituents: Naphthyl groups (as in 25o) increase molecular weight and π-stacking capability, whereas cyclopentyl groups improve solubility in non-polar solvents .
  • Heterocycle Core : Triazole derivatives (e.g., 1H-1,2,4-Triazole-3,5-diamine) exhibit higher melting points and polarity due to the triazole ring’s resonance stability and hydrogen-bonding capacity .

Preparation Methods

Reaction of tert-Butyl Hydrazine with Malononitrile

Malononitrile (NC-CH2-CN) reacts with tert-butyl hydrazine hydrochloride in ethanol under reflux to form 1-tert-butyl-1H-pyrazole-3,5-dicarbonitrile. This intermediate undergoes catalytic hydrogenation (H2, Raney Ni) to reduce both nitrile groups to primary amines, yielding the target diamine.

Key Reaction Conditions

  • Solvent: Ethanol or THF

  • Temperature: Reflux (~78°C for ethanol)

  • Reduction: 40–60 psi H2, 8–12 hours

Mechanistic Insights

The cyclization proceeds via nucleophilic attack of the hydrazine’s terminal nitrogen on the electrophilic carbon of malononitrile, forming a cyclic intermediate. Subsequent elimination of ammonia generates the pyrazole ring. The reduction step employs catalytic hydrogenation, where nitriles are sequentially converted to imines and then amines.

Regioselective Synthesis via Trichloromethyl Enones

A regiocontrolled method adapted from ACS Omega (2023) utilizes trichloromethyl enones and tert-butyl hydrazine. While the original protocol produces carboxyalkyl pyrazoles, modifying the trichloromethyl group to a nitrile enables subsequent reduction to amines.

Synthesis of 3(5)-Cyano Intermediate

Trichloromethyl enones react with tert-butyl hydrazine in methanol, forming a 3-trichloromethylpyrazole intermediate. Substituting trichloromethyl with cyanide via nucleophilic displacement (e.g., using KCN) yields 3(5)-cyano-1-tert-butyl-1H-pyrazole. A second cyano group is introduced at the 5-position through halogenation (e.g., NCS) followed by cyanation.

Optimized Parameters

  • Displacement Agent: KCN in DMF, 80°C

  • Halogenation: N-Chlorosuccinimide (NCS), 0°C

Reduction to Diamine

The dicyano intermediate is reduced using lithium aluminum hydride (LiAlH4) in tetrahydrofuran (THF), producing the diamine in 65–75% yield.

Functionalization of Pre-Formed Pyrazole Cores

Post-synthetic modification of halogenated pyrazoles offers an alternative route. For example, 1-tert-butyl-3,5-dibromo-1H-pyrazole undergoes amination via Ullmann coupling with aqueous ammonia, mediated by CuI and L-proline.

Halogenation-Amination Sequence

  • Bromination: Treatment of 1-tert-butyl-1H-pyrazole with N-bromosuccinimide (NBS) under radical conditions (AIBN, CCl4) introduces bromine at positions 3 and 5.

  • Amination: Copper-catalyzed coupling with NH3 in dioxane at 100°C replaces bromines with amines.

Yield Considerations

  • Bromination: 80–85%

  • Amination: 60–70%

Comparative Analysis of Methods

Method Starting Materials Key Steps Yield Regiochemical Control
CyclocondensationMalononitrile, tert-BuNHNH2Cyclization → Reduction70–80%High
Trichloromethyl EnonesEnones, tert-BuNHNH2Displacement → Reduction60–75%Moderate
Halogenation-Amination1-tert-Bu-pyrazoleBromination → Ullmann Coupling50–60%Low

Spectroscopic Characterization

  • 1H NMR (CDCl3):

    • δ 1.22 (s, 9H, tert-Bu)

    • δ 5.82 (s, 1H, pyrazole-H)

    • δ 3.50 (bs, 4H, NH2).

  • 13C NMR (DMSO-d6):

    • δ 160.5 (C=N), 96.8 (pyrazole-C), 30.9 (tert-Bu).

  • IR (KBr):

    • 3350 cm−1 (N-H stretch), 1587 cm−1 (C=N).

Challenges and Optimization Opportunities

  • Regioselectivity: Competing 1,3- vs. 1,5-regioisomers necessitate careful solvent and hydrazine selection. Polar aprotic solvents (DMF) favor 1,3-substitution, while alcohols promote 1,5-products.

  • Reduction Side Reactions: Over-reduction of nitriles to methylene groups (via LiAlH4) can occur; controlled hydrogenation mitigates this.

Industrial-Scale Considerations

Large-scale synthesis prioritizes the cyclocondensation route due to fewer steps and higher yields. Suppliers like Amadis Chemical use continuous-flow reactors to enhance throughput, achieving >90% purity .

Q & A

Q. What synthetic methodologies are commonly employed for 1-tert-butyl-1H-pyrazole-3,5-diamine?

The synthesis typically involves cyclocondensation of β-diketones with hydrazine derivatives. For example, tert-butyl-substituted pyrazoles can be synthesized via acid-catalyzed reactions in methanol, as demonstrated in the preparation of structurally similar 4-nitro-1H-pyrazole-3,5-diamine hydrochloride (yield: 80%) using concentrated HCl and methanol . Modifications, such as introducing tert-butyl groups via alkylation or protecting-group strategies, may require optimization of reaction time, temperature, and stoichiometry to minimize side products.

Q. Which spectroscopic techniques are critical for characterizing 1-tert-butyl-1H-pyrazole-3,5-diamine?

  • IR Spectroscopy : Identifies functional groups (e.g., NH₂ stretching vibrations ~3300–3500 cm⁻¹).
  • NMR Spectroscopy : ¹H NMR confirms substitution patterns (e.g., tert-butyl protons at δ ~1.3 ppm as a singlet) and NH₂ group integration. ¹³C NMR resolves aromatic carbons and tert-butyl quaternary carbon (δ ~30–35 ppm).
  • UV-Vis : Useful for studying electronic transitions in conjugated systems, particularly if the compound is part of azo-dye derivatives .

Q. How is the purity of 1-tert-butyl-1H-pyrazole-3,5-diamine validated?

High-performance liquid chromatography (HPLC) with UV detection or mass spectrometry (LC-MS) is recommended. Crystallization in solvents like ethyl acetate or methanol can enhance purity, as shown in the isolation of pyrazole derivatives .

Advanced Research Questions

Q. What computational methods are used to predict the electronic properties of 1-tert-butyl-1H-pyrazole-3,5-diamine?

Density functional theory (DFT) calculations (e.g., B3LYP/6-31G* basis set) optimize molecular geometry and predict frontier molecular orbitals (HOMO-LUMO gaps), chemical reactivity descriptors (electrophilicity index), and electrostatic potential maps. These models help explain experimental UV-Vis spectra and tautomeric equilibria in pyrazole derivatives .

Q. How does the tert-butyl group influence the crystal packing and steric effects in coordination complexes?

Single-crystal X-ray diffraction reveals that bulky tert-butyl groups induce steric hindrance, affecting bond angles (e.g., C–N–C angles ~119.5°) and molecular packing. For example, tert-butyl-substituted pyrazole ligands form distorted geometries in metal complexes, as observed in cobalt and palladium coordination studies .

Q. What contradictions exist in the literature regarding the reactivity of tert-butyl-substituted pyrazoles?

Discrepancies arise in synthetic yields when using different acid catalysts (e.g., HCl vs. H₂SO₄) or solvents (methanol vs. THF). For instance, HCl in methanol achieves higher yields (80%) for nitro-substituted analogs, while THF may favor side reactions in azo-dye syntheses .

Q. How can 1-tert-butyl-1H-pyrazole-3,5-diamine be utilized in ligand design for metal-catalyzed reactions?

The NH₂ groups act as coordination sites for transition metals (e.g., Co, Pd), while the tert-butyl moiety enhances solubility in non-polar media. Such ligands are effective in catalytic C–C coupling reactions, as demonstrated in palladium-catalyzed cross-coupling studies .

Methodological Guidelines

  • Synthesis Optimization : Use controlled stoichiometry (1:2 molar ratios for hydrazine derivatives) and monitor reaction progress via TLC.
  • Crystallography : Employ SHELX programs for structure refinement. SHELXL is widely used for small-molecule crystallography, while SHELXE aids in high-throughput phasing .
  • Data Validation : Cross-reference experimental NMR shifts with DFT-predicted values to resolve ambiguities in tautomeric forms .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.